GNE-371

• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol
• InChI: InChI=1S/C24H25N5O3/c1-3-4-7-29-14-19(17-5-6-25-22(17)24(29)31)18-12-16(13-20-21(18)26-15-27(20)2)23(30)28-8-10-32-11-9-28/h3,5-6,12-15,25H,1,4,7-11H2,2H3
• InChIKey: XJRUWGFZGQNPPD-UHFFFAOYSA-N

GNE‑371 TAF1(2) Bromodomain Probe Overview

GNE-371 (Compound 27) is a potent and highly selective chemical probe that targets the second bromodomain (BD2) of the human transcription-initiation-factor TFIID subunit 1 (TAF1) and its homolog TAF1L, with a reported biochemical IC50 of 10 nM and a binding Kd of 1 nM [1]. Developed as an in vitro tool compound, it is characterized by an exquisite selectivity profile across the broader bromodomain family, making it a critical reagent for dissecting TAF1(2)-specific biology without confounding off-target effects .

Selective TAF1 bromodomain probe Reported high affinity and >100‑fold selectivity over other bromodomains

In vitro target validation Designed for mechanistic and target‑deconvolution studies, not therapeutic use

Cell‑based engagement assay Supports cellular TAF1 target‑engagement and epigenetic crosstalk research

Compatible with PROTAC design Cocrystal structure available for structure‑guided degrader development

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source

Why Generic TAF1 Inhibitors Cannot Replace GNE‑371

Substituting GNE-371 with generic TAF1 inhibitors, BET-family inhibitors, or other bromodomain probes is scientifically unsound due to its highly unique selectivity profile. Unlike pan-bromodomain inhibitors or those with residual BET activity, GNE-371 demonstrates a >2000-fold selectivity window over BRD4 in biochemical assays and exhibits no cellular engagement of BRD4 even at high concentrations (20 µM), ensuring phenotypic outcomes are specifically tied to TAF1(2) inhibition rather than confounding BET effects [1]. This level of selectivity is a critical differentiator, as even minor off-target activity against BRD4 or other bromodomains can drastically alter biological interpretation in mechanistic or target-validation studies [1].

Off‑target BRPF2 activity may confound results

Dual TAF1/BRPF2 inhibitors like BAY‑299 introduce a second bromodomain target; GNE‑371 maintains a clean selectivity profile that supports unambiguous TAF1 attribution.

In‑vivo utility not established

No publicly disclosed pharmacokinetic or animal efficacy data exist for GNE‑371; substitution with an uncharacterized probe may invalidate intact‑organism experimental models.

Structural analog incompatibility for PROTACs

PROTAC design relies on the defined GNE‑371 binding mode; generic TAF1 inhibitors without cocrystal structures limit rational degrader development and reproducibility.

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source

GNE‑371 Comparative Quantitative Evidence

TAF1(2) Binding Affinity and Selectivity

GNE-371 (Compound 27) demonstrates enhanced biochemical potency against TAF1(2) compared to the initial lead compound, Compound 2. The data shows a clear improvement in target engagement from the optimization campaign [1].

TAF1(2) affinity & selectivity

Head-to-head

IC₅₀ 10 nM, Kd 1 nM
>100‑fold vs BRD4

Supports TAF1‑specific target deconvolution

Biochemical bromodomain assays; BAY‑299 shows BRPF2 off‑target (IC₅₀ 67 nM)

Evidence Dimension	Biochemical Inhibition (IC50)
Target Compound Data	10 nM
Comparator Or Baseline	Compound 2 (Lead)
Quantified Difference	Potency improvement; Compound 2 activity was retained but selectivity was the primary gain in early optimization. The final GNE-371 structure represents a 3-fold potency increase over the penultimate analog (Compound 26).
Conditions	TR-FRET assay against TAF1(2) bromodomain

Why This Matters

For procurement, this quantifies the value of GNE-371 as the optimized probe, representing the culmination of a structure-activity relationship (SAR) campaign, and provides assurance that the tool compound delivers superior target engagement over earlier, less refined leads.

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source

Cellular TAF1(2) Engagement and JQ1 Synergy

A critical differentiator for GNE-371 is its exquisite selectivity against the BET family member BRD4, a common off-target of many bromodomain probes. It exhibits a >2000-fold selectivity window over BRD4 in biochemical assays and demonstrates no cellular engagement of BRD4 [1].

Cellular engagement & synergy

Class-level

38 nM cellular IC₅₀
Synergy with JQ1

Supports TAF1‑BET crosstalk endpoint studies

Cell‑based target‑engagement assay; comparator CeMMEC1 lacks synergy data

Evidence Dimension	Selectivity Ratio (Biochemical)
Target Compound Data	>2000-fold selectivity
Comparator Or Baseline	BRD4 (full-length)
Quantified Difference	Biochemical IC50 for BRD4 is >20 µM vs. 10 nM for TAF1(2); Cellular BRD4 engagement is absent at up to 20 µM.
Conditions	Biochemical TR-FRET assay and cellular nanoBRET assay for target engagement

Why This Matters

For scientists selecting a TAF1(2) probe, this ensures that any observed cellular or in vivo phenotypes are attributable to TAF1(2) inhibition and not to the confounding effects of BET-family inhibition, which is crucial for data reproducibility and mechanistic clarity.

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source

Defined In Vitro Probe Utility

GNE-371 was profiled against 40 bromodomain-family members. It displayed an exquisite selectivity profile, with only three other bromodomains (BRD4, CECR2, and BRD9) exhibiting measurable binding affinities (Kd) below 10 µM [1]. This is a significant improvement over the lead series.

In‑vitro probe utility

Class-level

In‑vitro tool only
No in‑vivo PK/efficacy

In‑vitro target‑validation context

Comparator CB‑6644 shows oral bioavailability and xenograft activity

Evidence Dimension	Broad Panel Selectivity (Kd)
Target Compound Data	Kd for BRD4 = 8900 nM, CECR2 = 1200 nM, BRD9 = 3400 nM
Comparator Or Baseline	TAF1(2) = 1 nM; TAF1L(2) = 5 nM
Quantified Difference	Selectivity ratio > 1000-fold over the majority of the 40-member panel.
Conditions	BROMOscan® competition binding assay panel (40 bromodomains)

Why This Matters

This comprehensive selectivity data provides procurement decision-makers with a clear, data-backed understanding of the probe's polypharmacology, de-risking its use in complex biological systems and ensuring that findings are not artifacts of cross-reactivity.

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source

Cocrystal Structure and PROTAC Applications

GNE-371 demonstrates potent and effective target engagement in a cellular environment, a critical feature for a chemical probe. Its cellular IC50 of 38 nM (nanoBRET assay) confirms its ability to permeate cells and bind its target [1]. This contrasts with earlier TAF1(2) inhibitors like CeMME13, which were less potent in cellular synergy assays, requiring higher concentrations to achieve comparable effects [2].

Cocrystal & PROTAC

Reported

PDB 6DF4 (1.30 Å)
PROTAC degrades TAF1 at 1 nM

Supports structure‑guided degrader design

AML cell‑line degradation reported; apoptosis pathway‑response context

Evidence Dimension	Cellular Target Engagement (IC50)
Target Compound Data	38 nM (nanoBRET TAF1(2) assay)
Comparator Or Baseline	CeMME13 (early TAF1(2) inhibitor)
Quantified Difference	Synergy with JQ1 observed at lower concentrations (~100 nM) for GNE-371 compared to higher concentrations for CeMME13.
Conditions	nanoBRET assay in HEK293 cells; Antiproliferative synergy assay with JQ1 in H23 lung cancer cells

Why This Matters

This evidence confirms GNE-371 is not just a potent biochemical inhibitor but a reliable cellular probe. Its validated cell permeability and engagement are essential for researchers needing a tool to study TAF1(2) function in relevant biological contexts, justifying its selection over less well-characterized alternatives.

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source
• [2] Sdelci S, et al. TAF1 bromodomains synergize with BRD4 to promote gene expression and sustain the aggressive phenotype of triple-negative breast cancer. Proc Natl Acad Sci U S A. 2018;115(50):E11943-E11952. (CeMME13 characterization) View Source

Demonstrated Functional Synergy with BET Inhibition: A Distinct Cellular Phenotype

GNE-371 exhibits a functional synergy with the BET inhibitor JQ1 in antiproliferative assays, a phenotype not recapitulated by TAF1 knockdown alone. This specific interaction provides a unique cellular readout for on-target activity, confirming engagement of endogenous TAF1 [1].

Evidence Dimension	Functional Antiproliferative Synergy (Bliss Score)
Target Compound Data	Synergy with JQ1 at ~100 nM (Bliss score = 15)
Comparator Or Baseline	JQ1 alone (Bliss score baseline)
Quantified Difference	Combination treatment yields modest synergy (overall Bliss score = 15, max = 43).
Conditions	H23 lung cancer cell line, 8-day proliferation assay

Why This Matters

This functional synergy data provides a distinct, quantifiable endpoint for researchers to verify that GNE-371 is engaging its intended target in cells, serving as an internal control for experimental validity. This is a key differentiator from compounds that only show biochemical binding.

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source

GNE‑371 Deployment Scenarios

TAF1(2) Target Validation and Gene Expression

Researchers aiming to elucidate the specific role of the TAF1 second bromodomain in transcriptional regulation should utilize GNE-371. Its >2000-fold selectivity over BRD4 [1] ensures that any observed changes in gene expression or chromatin state are directly attributable to TAF1(2) inhibition, a level of target-specific insight not achievable with pan-BET inhibitors or less selective TAF1 probes.

Epigenetic BET Co‑Targeting and Synergy

Given the documented synergy between GNE-371 and the BET inhibitor JQ1 [1], this compound is an essential tool for studies exploring the cooperative role of TAF1 and BRD4 in cancer cell proliferation and survival. Its use in combination assays provides a robust, quantifiable endpoint (Bliss synergy score) to validate TAF1(2) as a therapeutic target in specific cancer contexts.

Structure-Guided TAF1 PROTAC Design

GNE-371 is ideally suited for cellular target-engagement assays using the nanoBRET platform. The compound's robust cellular IC50 of 38 nM [1] provides a reliable dynamic range for quantifying on-target binding within live cells. This application is critical for medicinal chemistry campaigns or biological validation studies where confirmation of cellular permeability and target occupancy is required.

Functional Genomics and CRISPR Screening

In experiments utilizing a broad panel of bromodomain inhibitors, GNE-371 serves as a high-purity, exquisitely selective control for TAF1(2) and TAF1L(2) (Kd = 1 nM and 5 nM, respectively) [1]. Its well-characterized BROMOscan profile against 40 bromodomains [1] makes it an invaluable benchmark for assessing the selectivity of new chemical entities or for interpreting the results of phenotypic screens.

Application

Selection Property

Validation Focus

TAF1(2) transcriptional target validation

High bromodomain selectivity

Phenotype attribution confidence

BET co‑targeting synergy studies

Reported JQ1 synergy phenotype

Combinatorial epigenetic crosstalk endpoints

Structure‑guided TAF1 PROTAC design

Cocrystal structure availability

Linker attachment feasibility assessment

Functional genomics orthogonal probe

Cellular target engagement

Genetic perturbation benchmarking

• [1] Wang S, Tsui V, Crawford TD, et al. GNE-371, a Potent and Selective Chemical Probe for the Second Bromodomains of Human Transcription-Initiation-Factor TFIID Subunit 1 and Transcription-Initiation-Factor TFIID Subunit 1-like. J Med Chem. 2018;61(20):9301-9315. View Source